Cas no 34511-01-8 (3,4-octadiene)
3,4-octadiene structure
Product Name:3,4-octadiene
3,4-octadiene Chemical and Physical Properties
Names and Identifiers
-
- 3,4-octadiene
- octa-3,4-diene
- YOXGDVVRKJDLCI-UHFFFAOYSA-N
- 34511-01-8
- DTXSID60188070
-
- Inchi： 1S/C8H14/c1-3-5-7-8-6-4-2/h5,8H,3-4,6H2,1-2H3
- InChI Key： YOXGDVVRKJDLCI-UHFFFAOYSA-N
- SMILES： C(C)CC=C=CCC
Computed Properties
- Exact Mass: 110.10962
- Monoisotopic Mass: 110.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 84.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
3,4-octadiene Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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